Cas no 1249528-13-9 (1-N-Butyl-5,6-difluorobenzene-1,2-diamine)

• Product Name: 1-N-Butyl-5,6-difluorobenzene-1,2-diamine
• CAS No: 1249528-13-9
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 3042688
• Update Time: 2025-10-31

1-N-Butyl-5,6-difluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-Butyl-5,6-difluorobenzene-1,2-diamine
• 1,2-Benzenediamine, N2-butyl-3,4-difluoro-

• Inchi： 1S/C10H14F2N2/c1-2-3-6-14-10-8(13)5-4-7(11)9(10)12/h4-5,14H,2-3,6,13H2,1H3
• InChI Key： INIYEAMWMXGPMD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C(F)=C1NCCCC

Additional information on 1-N-Butyl-5,6-difluorobenzene-1,2-diamine

Compound CAS No. 1249528-13-9: 1-N-Butyl-5,6-Difluorobenzene-1,2-Diamine

1-N-Butyl-5,6-Difluorobenzene-1,2-Diamine (CAS No. 1249528-13-9) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its benzene ring substituted with two amino groups at positions 1 and 2, a butyl group at position 1, and two fluorine atoms at positions 5 and 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 1-N-butylbenzene-1,2-diamine derivatives has been extensively studied due to their potential applications in drug design and material science. Recent research has focused on optimizing the synthesis routes to enhance yield and purity while minimizing environmental impact. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel catalytic method for the preparation of difluorobenzene diamines, which significantly reduced reaction time and energy consumption compared to traditional methods.

One of the most promising applications of CAS No. 1249528-13-9 lies in its use as an intermediate in the synthesis of advanced polymers and coatings. The presence of the butyl group enhances the compound's solubility in organic solvents, making it ideal for applications in high-performance materials such as polyurethanes and epoxy resins. Furthermore, the fluorine atoms at positions 5 and 6 contribute to increased thermal stability and chemical resistance, properties that are highly desirable in industrial coatings.

In the pharmaceutical industry, difluorobenzene diamines have shown potential as precursors for bioactive molecules targeting various therapeutic areas. A recent study highlighted the role of CAS No. 1249528-13-9 as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in cancer treatment research. The compound's ability to form stable amide bonds makes it an attractive candidate for drug delivery systems.

From an environmental perspective, researchers have explored the biodegradation pathways of difluorobenzene diamines to assess their ecological impact. Studies conducted under simulated environmental conditions revealed that these compounds exhibit moderate biodegradability under aerobic conditions, which is a positive indicator for their sustainable use in industrial applications.

In conclusion, CAS No. 1249528-13-9 (1-N-butylbenzene-diamine derivative) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure enables its use as an intermediate in advanced material synthesis and drug development while maintaining acceptable environmental profiles based on current research findings.